Lyso-PAF c-18
Overview
Description
1-octadecylglycero-3-phosphocholine is a 1-alkylglycero-3-phosphocholine in which the alkyl group is specified as octadecyl. It has a role as a human metabolite.
Scientific Research Applications
Lyso-PAF c-18 has been implicated in inflammatory diseases and septic shock. It was found that Escherichia coli could produce and release PAF when supplemented with lyso-PAF, with C16 lyso-PAF being more efficient than C18 lyso-PAF (Denizot et al., 1989).
In the context of fertility, lyso-PAF has been studied for its effects on sperm motion. It was observed that lyso-PAF, along with platelet-activating factor (PAF) and lysophosphatidylcholine, can stimulate sperm linear and curvilinear velocity, which is crucial for asthenozoospermic males (Jarvi et al., 1993).
Lyso-PAF derivatives isolated from the sponge Spirastrella abata showed inhibitory effects on cholesterol biosynthesis and cytotoxicity against human solid tumor cell lines, indicating potential applications in cancer research (Alam et al., 2001).
Lyso-PAF has been studied in relation to pulmonary function and bronchial responsiveness, indicating its potential role in the pathogenesis of asthma (Cuss et al., 1986).
The interaction of lyso-PAF with model membranes, studied using differential scanning calorimetry, suggests its role in altering the character of the lipid environment of membranes, which is relevant for understanding its mechanism of action at the molecular level (Xie et al., 1997).
A study identified a novel noninflammatory biosynthetic pathway of platelet-activating factor involving lyso-PAF acetyltransferase, highlighting the molecular diversity of lyso-PAF acetyltransferases and their roles in biosynthesizing PAF under different conditions (Harayama et al., 2008).
The effects of ether phospholipids, PAF, and lyso-PAF on the Ca(2+)-ATPase activity of rat brain synaptosomes and leukocyte membranes were studied, providing insights into the impact of these compounds on enzyme activities in different cellular environments (Grosman, 2001).
In a study on ulcerative colitis, the synthesis and metabolism of PAF and its metabolite lyso-PAF were characterized in colonic mucosa, offering insights into the role of these molecules in inflammatory bowel diseases (Thyssen et al., 2007).
properties
IUPAC Name |
(2-hydroxy-3-octadecoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate |
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InChI |
InChI=1S/C26H56NO6P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-31-24-26(28)25-33-34(29,30)32-23-21-27(2,3)4/h26,28H,5-25H2,1-4H3 |
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InChI Key |
XKBJVQHMEXMFDZ-UHFFFAOYSA-N |
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Canonical SMILES |
CCCCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)O |
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Molecular Formula |
C26H56NO6P |
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DSSTOX Substance ID |
DTXSID20955785 |
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| Record name | 2-Hydroxy-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
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Molecular Weight |
509.7 g/mol |
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CAS RN |
72490-82-5, 34240-68-1 |
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| Record name | 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-, inner salt, 4-oxide | |
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| Record name | 1-Octadecyl-sn-glycero-3-phosphocholine | |
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| Record name | 2-Hydroxy-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
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